Cas no 91497-22-2 (2H-1,5-Benzodioxepin-2-carboxylicacid, 3,4-dihydro-, ethyl ester)

• Product Name: 2H-1,5-Benzodioxepin-2-carboxylicacid, 3,4-dihydro-, ethyl ester
• CAS No: 91497-22-2
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 803175
• PubChem ID: 121009581
• Update Time: 2025-04-19

2H-1,5-Benzodioxepin-2-carboxylicacid, 3,4-dihydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodioxepin-2-carboxylicacid, 3,4-dihydro-, ethyl ester
• ETHYL 1,5-BENZODIOXEPIN-2-CARBOXYLATE
• ethyl 2H-1,5-benzodioxepine-2-carboxylate
• 91497-22-2
• Ethyl, 1,5-benzodioxepin-2-carboxylate-

• Inchi： 1S/C12H12O4/c1-2-14-12(13)11-7-8-15-9-5-3-4-6-10(9)16-11/h3-7H,2,8H2,1H3
• InChI Key： RKOZHBFJOJLHHW-UHFFFAOYSA-N
• SMILES： O1CC=C(C(=O)OCC)OC2C=CC=CC1=2

Computed Properties

• Exact Mass: 222.08900
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 1.77960